Cas no 2377608-10-9 ([4-(Aminomethyl)-2-methylphenyl]boronic acid hydrochloride)

• Product Name: [4-(Aminomethyl)-2-methylphenyl]boronic acid hydrochloride
• CAS No: 2377608-10-9
• MF: C₈H₁₃BClNO₂
• MW: 201.458321332932
• CID: 5527883
• Update Time: 2025-05-24

[4-(Aminomethyl)-2-methylphenyl]boronic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• [4-(Aminomethyl)-2-methylphenyl]boronic acid hydrochloride

• Inchi： 1S/C8H12BNO2.ClH/c1-6-4-7(5-10)2-3-8(6)9(11)12;/h2-4,11-12H,5,10H2,1H3;1H
• InChI Key： YZOYEEURZCCMMU-UHFFFAOYSA-N
• SMILES： B(C1C=CC(CN)=CC=1C)(O)O.Cl

Additional information on [4-(Aminomethyl)-2-methylphenyl]boronic acid hydrochloride

Introduction to [4-(Aminomethyl)-2-methylphenyl]boronic acid hydrochloride (CAS No. 2377608-10-9)

[4-(Aminomethyl)-2-methylphenyl]boronic acid hydrochloride is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2377608-10-9, is a derivative of biphenyl and features a boronic acid moiety, making it a valuable intermediate in various synthetic applications. The presence of both an amine and a boronic acid group enhances its utility in cross-coupling reactions, particularly in Suzuki-Miyaura couplings, which are pivotal in the synthesis of complex organic molecules.

The hydrochloride salt form of this compound improves its solubility in polar solvents, facilitating its use in aqueous-based reactions and formulations. This property is particularly advantageous in pharmaceutical applications where solubility and bioavailability are critical factors. The amine group at the para position relative to the boronic acid functionality allows for selective modifications and functionalizations, making it a versatile building block for drug discovery efforts.

Recent advancements in medicinal chemistry have highlighted the importance of boronic acid derivatives in the development of novel therapeutic agents. The [4-(Aminomethyl)-2-methylphenyl]boronic acid hydrochloride has been explored in various contexts, including its role as a precursor in the synthesis of kinase inhibitors and other targeted therapies. Its structural features make it an excellent candidate for designing molecules that can interact with biological targets with high specificity.

In particular, the Suzuki-Miyaura cross-coupling reaction has been instrumental in constructing biaryl structures, which are prevalent in many active pharmaceutical ingredients (APIs). The reactivity of the boronic acid group enables the formation of new carbon-carbon bonds under mild conditions, often catalyzed by palladium complexes. This reaction has been widely utilized to create complex scaffolds that mimic natural products and exhibit potent biological activities.

Current research is focusing on optimizing the synthetic pathways for [4-(Aminomethyl)-2-methylphenyl]boronic acid hydrochloride to enhance yield and purity. Innovations in catalytic systems and ligand design are being employed to improve the efficiency of these transformations. Additionally, green chemistry principles are being integrated into these processes to minimize waste and reduce environmental impact.

The compound's potential extends beyond pharmaceuticals into materials science, where it can be used as a precursor for organic electronic materials. The ability to precisely control molecular architecture through cross-coupling reactions allows for the design of materials with tailored electronic properties. This interdisciplinary application underscores the versatility of [4-(Aminomethyl)-2-methylphenyl]boronic acid hydrochloride.

One notable area of research involves the development of boron-containing radiopharmaceuticals. These compounds are used in diagnostic imaging and therapeutic applications, leveraging the unique properties of boron to target specific tissues or diseases. The reactivity and structural flexibility of [4-(Aminomethyl)-2-methylphenyl]boronic acid hydrochloride make it a promising candidate for such applications.

The synthesis of [4-(Aminomethyl)-2-methylphenyl]boronic acid hydrochloride involves multi-step organic transformations that require careful optimization. Key steps include the protection-deprotection strategies for the amine group and the introduction of the boronic acid functionality. Advances in synthetic methodologies have enabled more efficient routes to this compound, reducing both cost and environmental footprint.

In conclusion, [4-(Aminomethyl)-2-methylphenyl]boronic acid hydrochloride (CAS No. 2377608-10-9) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features and reactivity make it an invaluable tool for synthetic chemists and researchers working on next-generation therapeutics and advanced materials. As research continues to uncover new applications, this compound is poised to play an increasingly important role in scientific innovation.